Sculponeatic acid
Overview
Description
Synthesis Analysis
Sculponeatic acid was isolated from the plant Isodon sculponeata. The structures of sculponeatic acid and other compounds were elucidated on the basis of extensive spectroscopic analysis .Molecular Structure Analysis
Sculponeatic acid contains a total of 84 bonds, including 38 non-H bonds, 3 multiple bonds, 2 rotatable bonds, 3 double bonds, 1 five-membered ring, 4 six-membered rings, 1 nine-membered ring, 3 ten-membered rings, 1 aliphatic carboxylic acid, and 3 hydroxyl groups .Scientific Research Applications
Source and Structure
Sculponeatic acid is a new A-ring contracted oleanane triterpenoid . It was isolated from the plant Isodon sculponeata along with two new ent-kaurane diterpene derivatives, sculponeatins N and O . This is the first report of natural occurrence of an A-ring contracted oleanane triterpenoid .
Potential in Drug Development
Sculponeatic acid, as a unique chemical compound, offers a myriad of applications, one of which is in drug development. The unique structure and properties of Sculponeatic acid could be leveraged to develop new drugs with potentially groundbreaking therapeutic effects.
Role in Catalysis
Another potential application of Sculponeatic acid is in the field of catalysis. The unique structure of Sculponeatic acid could potentially be used to catalyze various chemical reactions, thereby enhancing their efficiency and yield.
Sulfonation and Biomaterial Applications
Sulfonation is a chemical modification process that introduces sulfonic acid groups, enhancing biomaterial properties . Although the specific role of Sculponeatic acid in sulfonation is not mentioned, it’s possible that its unique structure could be leveraged in this process, leading to advancements in the field of biomaterials .
Hydrogels and Scaffolds
Sulfonated molecules have been used in the development of hydrogels and scaffolds . While the specific role of Sculponeatic acid in this application is not mentioned, its unique structure could potentially be leveraged in the development of these materials .
Drug Delivery Systems
Sulfonated molecules have also been used in drug delivery systems . Again, while the specific role of Sculponeatic acid in this application is not mentioned, it’s possible that its unique structure could be leveraged in the development of more efficient drug delivery systems .
Tissue Engineering
Sulfonated molecules play a role in tissue engineering . It’s possible that Sculponeatic acid, with its unique structure, could be used in this field, potentially leading to advancements in tissue engineering techniques .
Regenerative Medicine
Finally, sulfonated molecules have been used in regenerative medicine . While the specific role of Sculponeatic acid in this application is not mentioned, it’s possible that its unique structure could be leveraged in this field, potentially leading to advancements in regenerative medicine techniques .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3aS,5aR,5bS,7aR,11S,11aS,13aS,13bS)-11-hydroxy-1-(hydroxymethyl)-3,3,5a,5b,10,10,13b-heptamethyl-4,5,6,7,8,9,11,11a,13,13a-decahydro-3aH-cyclopenta[a]chrysene-7a-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H46O4/c1-25(2)12-14-30(24(33)34)15-13-27(5)19(22(30)23(25)32)8-9-21-28(27,6)11-10-20-26(3,4)16-18(17-31)29(20,21)7/h8,16,20-23,31-32H,9-15,17H2,1-7H3,(H,33,34)/t20-,21-,22+,23-,27+,28+,29-,30-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABBHOGULYDHHCV-XENLZXDWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(C(=CC5(C)C)CO)C)C)C2C1O)C)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CC[C@@H]3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@H]4[C@@H](C(CC5)(C)C)O)C(=O)O)C)(C(=CC3(C)C)CO)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H46O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301098380 |
Source
|
| Record name | (3aS,5aR,5bS,7aR,11S,11aS,13aS,13bS)-3,3a,4,5,5a,5b,6,7,8,9,10,11,11a,13,13a,13b-Hexadecahydro-11-hydroxy-1-(hydroxymethyl)-3,3,5a,5b,10,10,13b-heptamethyl-7aH-cyclopenta[a]chrysene-7a-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301098380 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
470.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1169806-02-3 |
Source
|
| Record name | (3aS,5aR,5bS,7aR,11S,11aS,13aS,13bS)-3,3a,4,5,5a,5b,6,7,8,9,10,11,11a,13,13a,13b-Hexadecahydro-11-hydroxy-1-(hydroxymethyl)-3,3,5a,5b,10,10,13b-heptamethyl-7aH-cyclopenta[a]chrysene-7a-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1169806-02-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3aS,5aR,5bS,7aR,11S,11aS,13aS,13bS)-3,3a,4,5,5a,5b,6,7,8,9,10,11,11a,13,13a,13b-Hexadecahydro-11-hydroxy-1-(hydroxymethyl)-3,3,5a,5b,10,10,13b-heptamethyl-7aH-cyclopenta[a]chrysene-7a-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301098380 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is unique about the discovery of sculponeatic acid?
A1: Sculponeatic acid is a notable discovery because it represents the first naturally occurring example of an A-ring contracted oleanane triterpenoid. [] This unique structural feature distinguishes it from other known oleanane triterpenoids and could potentially lead to unique biological activities.
Q2: What information is available about the structural characterization of sculponeatic acid?
A2: The research paper primarily focuses on the isolation and structural elucidation of sculponeatic acid from the plant Isodon sculponeata. [] While the paper confirms its identification as a novel A-ring contracted oleanane triterpenoid, specific details like molecular formula, weight, and comprehensive spectroscopic data are not provided within the abstract. Further research publications are needed to explore these specific characteristics.
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